Cas no 1980063-91-9 (4-(Trifluoroacetyl)phenacyl bromide)

4-(Trifluoroacetyl)phenacyl bromide is a versatile trifluoromethylated building block widely used in organic synthesis and pharmaceutical research. Its key advantages include the presence of both a reactive phenacyl bromide group and a trifluoroacetyl moiety, enabling selective modifications for the construction of complex molecules. The trifluoromethyl group enhances metabolic stability and lipophilicity, making it valuable in drug discovery. The compound’s high reactivity facilitates efficient derivatization under mild conditions, particularly in nucleophilic substitution and cross-coupling reactions. Its crystalline nature ensures ease of handling and purification. This reagent is particularly useful in the synthesis of fluorinated heterocycles and bioactive intermediates, offering a balance of stability and reactivity for advanced chemical applications.

4-(Trifluoroacetyl)phenacyl bromide structure

1980063-91-9 structure

Product Name:4-(Trifluoroacetyl)phenacyl bromide

CAS No:1980063-91-9

MF:C₁₀H₆BrF₃O₂

MW:295.052652835846

CID:4632572

PubChem ID:122360871

Update Time:2025-06-07

4-(Trifluoroacetyl)phenacyl bromide Chemical and Physical Properties

Names and Identifiers

- 4-(Trifluoroacetyl)phenacyl bromide
- Inchi： 1S/C10H6BrF3O2/c11-5-8(15)6-1-3-7(4-2-6)9(16)10(12,13)14/h1-4H,5H2
- InChI Key： FQZXFFWUMWFTRS-UHFFFAOYSA-N
- SMILES： C(=O)(C1=CC=C(C(CBr)=O)C=C1)C(F)(F)F

Computed Properties

Exact Mass: 293.95033g/mol
Monoisotopic Mass: 293.95033g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 280
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 34.1Å²

4-(Trifluoroacetyl)phenacyl bromide Pricemore >>

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Apollo Scientific	PC53051-250mg	4-(Trifluoroacetyl)phenacyl bromide	1980063-91-9		250mg	£25.00	2025-02-21
Apollo Scientific	PC53051-1g	4-(Trifluoroacetyl)phenacyl bromide	1980063-91-9		1g	£75.00	2025-02-21
Apollo Scientific	PC53051-5g	4-(Trifluoroacetyl)phenacyl bromide	1980063-91-9		5g	£250.00	2025-02-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1593474-250mg	1-(4-(2-Bromoacetyl)phenyl)-2,2,2-trifluoroethan-1-one	1980063-91-9	98%	250mg	￥411	2023-04-15
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1PlusChem	1P01FHP5-250mg	4-(Trifluoroacetyl)phenacyl bromide	1980063-91-9		250mg	$71.00	2024-06-17
1PlusChem	1P01FHP5-1g	4-(Trifluoroacetyl)phenacyl bromide	1980063-91-9		1g	$142.00	2024-06-17
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A2B Chem LLC	AY01593-250mg	4-(Trifluoroacetyl)phenacyl bromide	1980063-91-9		250mg	$77.00	2024-04-20